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Compound of Interest

Compound Name: IMB-XH1

Cat. No.: B1675954

Audience: Researchers, scientists, and drug development professionals.

Note: The initial query for "IMB-XH1" yielded no specific results in the context of gram-negative
bacteria research. The information herein pertains to IMB-H4, a compound with a similar
designation and a well-documented role in this field, which is presumed to be the intended
subject of the query.

Introduction

The rise of multidrug-resistant (MDR) gram-negative bacteria presents a formidable challenge
to global health. The outer membrane of these bacteria acts as a highly selective permeability
barrier, preventing many antibiotics from reaching their intracellular targets. A key process in
maintaining this barrier is the assembly of -barrel outer membrane proteins (OMPSs), which is
carried out by the B-barrel assembly machinery (BAM) complex. IMB-H4 is a novel small
molecule inhibitor that targets this essential pathway, offering a promising avenue for the
development of new therapeutics against gram-negative pathogens.

Mechanism of Action

IMB-H4 functions by disrupting the proper assembly of OMPs into the outer membrane of
gram-negative bacteria.[1][2] The BAM complex is a multi-protein machine responsible for the
folding and insertion of OMPs.[1][2] IMB-H4 specifically targets the interaction between two
critical components of this complex: BamA and BamD.[1][2] By binding to BamA, IMB-H4
blocks its interaction with BamD, which is essential for the function of the entire BAM complex.
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[1][2] This disruption leads to impaired outer membrane integrity, a decrease in the abundance
of OMPs, and ultimately, inhibition of bacterial growth.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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